N-methyl-N-phenyl-2-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)thiophene-3-sulfonamide

• IUPAC Name: N-methyl-N-phenyl-2-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)thiophene-3-sulfonamide
• InChI: InChI=1S/C18H14N4O3S2/c1-22(14-7-3-2-4-8-14)27(23,24)15-9-11-26-16(15)18-20-17(21-25-18)13-6-5-10-19-12-13/h2-12H,1H3
• InChI Key: OWPMLZJGQNUZRH-UHFFFAOYSA-N
• Canonical SMILES: CN(C1=CC=CC=C1)S(=O)(=O)C2=C(SC=C2)C3=NC(=NO3)C4=CN=CC=C4
• Molecular Formula: C18H14N4O3S2
• Molecular Weight: 398.5 g/mol

Description

The compound “N-methyl-N-phenyl-2-(3-pyridin-3-yl-1,2,4-oxadiazol-5-yl)thiophene-3-sulfonamide” is a complex organic molecule that contains several functional groups and heterocyclic rings, including a pyridine ring, an oxadiazole ring, and a thiophene ring. These types of compounds are often studied for their potential biological activities.

Molecular Structure Analysis

The molecular structure of this compound would be determined by the arrangement of its atoms and the bonds between them. The presence of the heterocyclic rings and the sulfonamide group would likely play a significant role in its three-dimensional structure.

Chemical Reactions Analysis

The chemical reactions involving this compound would depend on its functional groups. For instance, the pyridine ring might undergo electrophilic substitution reactions, while the sulfonamide group could participate in hydrolysis reactions.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For instance, the presence of the polar sulfonamide group could enhance its solubility in polar solvents.

Mechanism of Action

The mechanism of action of this compound would depend on its potential biological activity. For example, many compounds containing a pyridine ring are known to interact with various enzymes and receptors in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific biological activities. As with any chemical compound, appropriate safety measures should be taken when handling it.

Future Directions

Future research on this compound could involve further exploration of its potential biological activities, as well as optimization of its synthesis process. Additionally, studies could be conducted to better understand its physical and chemical properties.